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Introduction

Erasin, also known as UBX Domain Containing Protein 2 (UBXD2), is a highly conserved
integral membrane protein crucial for cellular protein quality control.[1][2] This technical guide
provides a comprehensive overview of the subcellular localization of erasin, the experimental
methodologies used for its determination, and its role in cellular signaling pathways. A key
function of erasin is its involvement in Endoplasmic-Reticulum-Associated Protein Degradation
(ERAD), a critical process for the removal of misfolded or unassembled proteins from the
endoplasmic reticulum (ER).[1][2] Dysregulation of the ERAD pathway and the accumulation of
erasin have been implicated in the pathology of neurodegenerative diseases, such as
Alzheimer's disease, making it a protein of significant interest for therapeutic development.[1][2]

Subcellular Localization of Erasin

Erasin is predominantly localized to the endoplasmic reticulum (ER) and the nuclear envelope.
[1][2] As an integral membrane protein, it is embedded within the lipid bilayer of these
organelles. Both the N-terminus and the C-terminus of the erasin protein face the cytoplasm or
nucleoplasm.[1][2] This orientation is critical for its function, allowing it to interact with cytosolic
components of the ERAD machinery.

A specific 21-amino-acid sequence located near the C-terminus of erasin is both necessary
and sufficient for its targeting and retention within the ER.[1][2] This discovery was made
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through the analysis of GFP-tagged deletion derivatives of erasin in HelLa cells.[1][2]
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(Cell Culture on Coverslip)

'

(Fixation (4% Paraformaldehyde))

'

Permeabilization (0.1% Triton X-100)

'

Blocking (5% Normal Goat Serum)

'

(Primary Antibody Incubation (anti-Erasin))

'

(Secondary Antibody Incubation (Fluorescently Labeled))

(Mounting and Imaging)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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